Cas no 74225-91-5 (Acetic acid, [2-(bromomethyl)phenoxy]-, ethyl ester)

• Product Name: Acetic acid, [2-(bromomethyl)phenoxy]-, ethyl ester
• CAS No: 74225-91-5
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 4166594
• Update Time: 2026-05-15

Acetic acid, [2-(bromomethyl)phenoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [2-(bromomethyl)phenoxy]-, ethyl ester

Additional information on Acetic acid, [2-(bromomethyl)phenoxy]-, ethyl ester

Acetic Acid, [2-(Bromomethyl)Phenoxy]-, Ethyl Ester: A Comprehensive Overview

The compound with CAS No 74225-91-5, commonly referred to as Acetic acid, [2-(bromomethyl)phenoxy]-, ethyl ester, is a significant chemical entity in the realm of organic chemistry. This compound is characterized by its unique structure, which includes an ethyl ester group attached to a phenoxy ring substituted with a bromomethyl group. The molecule's structure not only imparts specific chemical properties but also positions it as a valuable intermediate in various synthetic processes.

Recent advancements in chemical synthesis have highlighted the importance of Acetic acid, [2-(bromomethyl)phenoxy]-, ethyl ester in the development of advanced materials and pharmaceuticals. Researchers have explored its potential as a precursor in the synthesis of bioactive compounds, leveraging its reactivity and structural versatility. For instance, studies have demonstrated its utility in the construction of complex aromatic systems, which are critical components in modern drug design.

The synthesis of Acetic acid, [2-(bromomethyl)phenoxy]-, ethyl ester involves a multi-step process that typically begins with the bromination of a suitable aromatic substrate. This is followed by esterification to introduce the ethyl ester group. The reaction conditions are carefully optimized to ensure high yields and purity, reflecting the compound's importance in downstream applications. Recent research has also focused on green chemistry approaches to synthesize this compound, minimizing environmental impact while maintaining efficiency.

In terms of applications, Acetic acid, [2-(bromomethyl)phenoxy]-, ethyl ester has found niche uses in the polymer industry as a building block for functional polymers. Its ability to undergo various polymerization reactions makes it a valuable component in the development of advanced materials with tailored properties. Additionally, its role as an intermediate in pharmaceutical synthesis continues to be explored, with recent studies indicating potential applications in anti-cancer drug development.

The physical properties of Acetic acid, [2-(bromomethyl)phenoxy]-, ethyl ester are well-documented and play a crucial role in its practical applications. It exhibits good solubility in organic solvents and moderate stability under standard storage conditions. These characteristics make it suitable for use in both laboratory and industrial settings. Furthermore, its thermal stability has been tested under various conditions, providing insights into its suitability for high-temperature applications.

From an environmental standpoint, understanding the fate and transport of Acetic acid, [2-(bromomethyl)phenoxy]-, ethyl ester is essential for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways and toxicity profiles. These findings are critical for ensuring safe handling and disposal practices throughout its lifecycle.

In conclusion, Acetic acid, [2-(bromomethyl)phenoxy]-, ethyl ester (CAS No 74225-91-5) stands out as a versatile and valuable compound with diverse applications across multiple industries. Its structural features and reactivity make it an indispensable tool in modern chemical synthesis. As research continues to uncover new avenues for its use and optimization methods for its production become more refined